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Compound of Interest

Compound Name: (4-Phenylbutyl)phosphonic acid

Cat. No.: B193175

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical safety data for (4-
Phenylbutyl)phosphonic acid (CAS No. 46348-61-2), a compound of interest in various
research and development applications. The following sections detail its hazardous properties,
physical characteristics, and the available, albeit limited, experimental context for its safety
assessment.

Chemical Identification and Physical Properties

(4-Phenylbutyl)phosphonic acid is a white to off-white powder. Key identification and
physical data are summarized in the table below.

Property Value Source
CAS Number 46348-61-2 [1][21[3]
Molecular Formula C10H1503P [11[2][3]
Molecular Weight 214.20 g/mol [1112][3]
Appearance Powder

Melting Point 92-93 °C

Storage Temperature Room Temperature
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Hazard Classification and Safety Precautions

(4-Phenylbutyl)phosphonic acid is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are related to its irritant properties.

Signal Word:Danger

GHS Hazard Statements

Code Statement

H315 Causes skin irritation.

H318 Causes serious eye damage.
H335 May cause respiratory irritation.

GHS Precautionary Statements

A comprehensive list of precautionary statements is provided to ensure safe handling and

emergency response.
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/eye protection/face

protection.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P310 Immediately call a POISON CENTER/doctor.

Call a POISON CENTER/doctor if you feel
pP312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] ]

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.

Toxicological Data
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Currently, specific quantitative toxicological data for (4-Phenylbutyl)phosphonic acid, such as
LD50 (oral, dermal) or LC50 (inhalation) values, are not readily available in the public domain.
The hazard classifications are based on general assessments for substances with similar
properties.

Experimental Protocols for Hazard Assessment

While specific experimental reports for (4-Phenylbutyl)phosphonic acid were not found, the
hazard classifications imply that standard methodologies, such as those established by the
Organisation for Economic Co-operation and Development (OECD), would be employed for
assessment. The following sections describe the principles of these standard tests.

Skin Irritation Testing (based on OECD Guideline 404)

The "Causes skin irritation” (H315) classification suggests that the substance has been
evaluated for its potential to cause reversible inflammatory changes to the skin.
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Preparation

Select healthy young adult albino rabbits

Clip fur from a small area on the back

Moisten solid test substance (0.5g) with a suitable vehicle

Appliration

Apply substance to a gauze patch and then to the prepared skin

Cover with a semi-occlusive dressing for 4 hours

Observatio$ & Scoring

(Remove patch and wash the test site]

:

Gcore for erythema and edema at 1, 24, 48, and 72 hours post-applicatioD

:

(Evaluate reversibility of skin reactions)

Click to download full resolution via product page

Diagram 1: Generalized workflow for an in vivo skin irritation test.
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Serious Eye Damage Testing (based on OECD Guideline
405)

The classification "Causes serious eye damage" (H318) indicates that the substance has the
potential to cause tissue damage in the eye, or serious physical decay of vision, which is not
fully reversible within 21 days.

4 Preparation h

Select healthy young adult albino rabbits with no pre-existing eye defects

Prepare a single dose of the test substance (0.1 mL liquid or 100 mg solid)

J

Application

The contralateral eye remains untreated as a control

~

Instill the substance into the conjunctival sac of one eye

Observation Period

4 Observatio$ & Scoring

[Examine and score lesions of the cornea, iris, and conjunctiva at 1, 24, 48, and 72 houra

l

[Assess the nature and reversibility of effects over a period of up to 21 daya
- J

Click to download full resolution via product page

Diagram 2: Generalized workflow for an in vivo eye irritation/damage test.
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Respiratory Irritation Testing

The "May cause respiratory irritation” (H335) classification is often based on a combination of
evidence, including chemical properties, data from similar substances, and sometimes specific
animal studies. A common approach involves whole-body or nose-only inhalation exposure

studies in rodents.

Exposure Phase

Select rodents (e.g., rats) Generate a controlled atmosphere of the test substance (aerosol/dust)

Expose animals for a defined period (e.g., 4 hours)

4 )

Post-Exposure Assessment

Observe for clinical signs of respiratory irritation (e.g., altered breathing patterns)

i

(Conduct histopathological examination of the respiratory traca

i

G\nalyze findings to determine irritant potentiaD

Click to download full resolution via product page

Diagram 3: Conceptual workflow for assessing respiratory irritation.

Signaling Pathways

Information regarding the specific signaling pathways activated by (4-
Phenylbutyl)phosphonic acid leading to irritation is not currently available in the reviewed
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literature. For many chemical irritants, the initial events involve the activation of sensory nerve
endings in the exposed tissue, leading to the release of neuropeptides and the initiation of an
inflammatory cascade. Further research would be required to elucidate the precise molecular
mechanisms for this compound.

Conclusion

(4-Phenylbutyl)phosphonic acid is a hazardous chemical that requires careful handling due
to its potential to cause skin irritation, serious eye damage, and respiratory irritation. While
detailed toxicological studies and specific experimental protocols for this compound are not
widely published, adherence to the GHS precautionary statements and standard laboratory
safety practices is essential to minimize risk. Researchers and drug development professionals
should use this information to conduct thorough risk assessments before handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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